Cas no 1159831-00-1 (7-Bromoimidazo1,5-apyridine-3-carboxylic Acid)

• Product Name: 7-Bromoimidazo1,5-apyridine-3-carboxylic Acid
• CAS No: 1159831-00-1
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• MDL: MFCD12401351
• CID: 4551447
• Update Time: 2025-07-19

7-Bromoimidazo1,5-apyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-Bromoimidazo[1,5-a]pyridine-3-carboxylic acid
• 7-Bromo-imidazo[1,5-a]pyridine-3-carboxylic acid
• 3687AJ
• SB30933
• 7-Bromo-imidazo1,5-apyridine-3-carboxylic acid
• 7-Bromoimidazo1,5-apyridine-3-carboxylic Acid

• MDL： MFCD12401351
• Inchi： 1S/C8H5BrN2O2/c9-5-1-2-11-6(3-5)4-10-7(11)8(12)13/h1-4H,(H,12,13)
• InChI Key： QIUHEPFTLMZXQL-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(C(=O)O)=NC=C2C=1

Computed Properties

• Exact Mass: 239.95344 g/mol
• Monoisotopic Mass: 239.95344 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.6
• Molecular Weight: 241.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 7-Bromoimidazo1,5-apyridine-3-carboxylic Acid

Introduction to 7-Bromoimidazo[1,5-a]pyridine-3-carboxylic Acid (CAS No. 1159831-00-1)

7-Bromoimidazo[1,5-a]pyridine-3-carboxylic Acid (CAS No. 1159831-00-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of a bromine atom and a carboxylic acid group in its structure imparts unique chemical and biological characteristics, making it a valuable candidate for various therapeutic applications.

The molecular formula of 7-Bromoimidazo[1,5-a]pyridine-3-carboxylic Acid is C₉H₆BrN₂O₂, and its molecular weight is 244.06 g/mol. The compound's structure consists of an imidazopyridine core with a bromine substituent at the 7-position and a carboxylic acid group at the 3-position. This structural arrangement contributes to its high reactivity and potential for forming stable complexes with various biological targets.

In recent years, 7-Bromoimidazo[1,5-a]pyridine-3-carboxylic Acid has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 7-Bromoimidazo[1,5-a]pyridine-3-carboxylic Acid has also demonstrated significant antiviral activity. Research has indicated that it can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is thought to involve the disruption of viral protein synthesis and assembly processes. These findings have opened up new avenues for the development of antiviral therapies targeting these specific viral mechanisms.

In the realm of cancer research, 7-Bromoimidazo[1,5-a]pyridine-3-carboxylic Acid has shown promise as a potential anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, making it a multifaceted candidate for cancer therapy.

The pharmacokinetic properties of 7-Bromoimidazo[1,5-a]pyridine-3-carboxylic Acid have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These characteristics suggest that it can be effectively delivered to target tissues in vivo.

To further enhance its therapeutic potential, researchers are exploring various modifications to the structure of 7-Bromoimidazo[1,5-a]pyridine-3-carboxylic Acid. For example, substituting different functional groups at various positions on the imidazopyridine core can alter its biological activity and improve its pharmacological properties. These efforts aim to optimize the compound's efficacy while minimizing potential side effects.

In addition to its direct therapeutic applications, 7-Bromoimidazo[1,5-a]pyridine-3-carboxylic Acid has also been used as a tool compound in biochemical assays to study enzyme inhibition and receptor binding. Its well-defined structure and known biological activities make it an excellent candidate for such investigations.

The safety profile of 7-Bromoimidazo[1,5-a]pyridine-3-carboxylic Acid is another important consideration in its development as a therapeutic agent. Preclinical toxicity studies have indicated that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 7-Bromoimidazo[1,5-a]pyridine-3-carboxylic Acid (CAS No. 1159831-00-1) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its anti-inflammatory, antiviral, and anticancer properties have been extensively studied, and ongoing research continues to uncover new applications and mechanisms of action. As research progresses, this compound has the potential to contribute significantly to the advancement of medicinal chemistry and pharmaceutical science.